3-Bromo-N-cyclopropyl-2-fluorobenzamide
Overview
Description
“3-Bromo-N-cyclopropyl-2-fluorobenzamide” is a chemical compound with the molecular formula C10H9BrFNO. It has a molecular weight of 258.09 . The compound is also known by its IUPAC name, 3-bromo-N-cyclopropyl-4-fluorobenzamide .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H9BrFNO/c11-8-3-1-2-7(9(8)12)10(14)13-6-4-5-6/h1-3,6H,4-5H2,(H,13,14) . This code provides a standard way to encode the compound’s molecular structure. Unfortunately, the 3D structure or further analysis is not available in the current resources.Scientific Research Applications
Insecticidal Activity
A study by Luo et al. (2020) explored the synthesis of meta-diamide compounds containing cyclopropyl groups, including derivatives of 3-Bromo-N-cyclopropyl-2-fluorobenzamide. They found that some compounds exhibited significant insecticidal activities against pests like Plutella xylostella and Chilo suppressalis (Luo et al., 2020).
Crystal Structures Analysis
Suchetan et al. (2016) analyzed the crystal structures of several N-[2-(trifluoromethyl)phenyl]benzamides, including variants of this compound. This research helps in understanding the molecular configurations and potential reactivity of these compounds (Suchetan et al., 2016).
Synthesis and Evaluation in PET Imaging
Rowland et al. (2006) synthesized and evaluated 76Br-labeled sigma2-receptor ligands, including derivatives of this compound. These compounds showed potential in identifying breast tumors in vivo, suggesting their applicability in PET imaging for cancer detection (Rowland et al., 2006).
Synthesis for Potential Ligands in Imaging
Shiue et al. (1997) synthesized nitro- and fluorobenzamides, which showed high affinities to sigma receptors. Compounds like N-(N-Benzylpiperidin-4-yl)-2-fluorobenzamide, a related compound, demonstrated potential as ligands for PET imaging of sigma receptors (Shiue et al., 1997).
Safety and Hazards
properties
IUPAC Name |
3-bromo-N-cyclopropyl-2-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrFNO/c11-8-3-1-2-7(9(8)12)10(14)13-6-4-5-6/h1-3,6H,4-5H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAOVBPGILYACPO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=C(C(=CC=C2)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00680260 |
Source
|
| Record name | 3-Bromo-N-cyclopropyl-2-fluorobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00680260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1049729-96-5 |
Source
|
| Record name | 3-Bromo-N-cyclopropyl-2-fluorobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00680260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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